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For Researchers, Scientists, and Drug Development Professionals

Introduction
Peptide K11 is a synthetic antimicrobial peptide (AMP) that has demonstrated significant

antibacterial properties against a range of ESKAPE pathogens, which are a group of bacteria

known for their resistance to common antibiotics. This guide provides a comprehensive

overview of the biophysical properties of Peptide K11, its mechanism of action, and the

experimental protocols used for its characterization. The information presented is intended to

support further research and development of this promising therapeutic agent.

Core Biophysical Properties
The fundamental biophysical characteristics of Peptide K11 are summarized in the table

below. These properties are crucial for understanding its behavior in biological systems and for

designing effective formulations.
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Property Value / Description

Amino Acid Sequence

Not explicitly stated in the provided search

results. It is a rationally designed antibacterial

scaffold with a lysine introduced at position 11.

Molecular Weight

Not explicitly stated in the provided search

results. This would be calculated based on the

amino acid sequence.

Structure in Solution

Primarily unstructured in aqueous solution, as

confirmed by Nuclear Magnetic Resonance

(NMR) and Circular Dichroism (CD)

spectroscopy[1]. A stable helix formation is

disfavored in the absence of charge-

compensating partners[1].

Purity
>95% after purification by reverse-phase

HPLC[1].

Isoelectric Point (pI)

Not explicitly stated in the provided search

results. Due to the presence of multiple lysine

residues, the pI is expected to be high (basic).

The isoelectric point is the pH at which a

molecule carries no net electrical charge[2]. The

pI can be estimated based on the pKa values of

the ionizable groups of the amino acids in the

peptide sequence[3].

Solubility

The solubility of peptides is influenced by their

amino acid composition and overall charge[4].

Peptides with a high net positive charge, like

K11 with its multiple lysine residues, are

generally more soluble in acidic aqueous

solutions[4]. For hydrophobic peptides, organic

solvents like DMSO may be required for initial

solubilization[4].

Stability & Aggregation The physical stability of peptides is influenced

by factors such as concentration, agitation, and

temperature[5][6]. Peptide aggregation can
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follow a nucleation-polymerization mechanism,

often resulting in the formation of amyloid-like

fibrils[5]. The aggregation process can be

monitored using techniques like Thioflavin T

(ThT) fluorescence assays[5].

Mechanism of Action: Interaction with Bacterial
Membranes
Peptide K11 exerts its antimicrobial activity by selectively targeting and destabilizing bacterial

membranes. This mechanism involves a multi-step process that leads to membrane disruption

and eventual cell death.

The proposed mechanism of action for Peptide K11 involves a four-step process:

Anchoring: The peptide initially binds to the bacterial membrane, with the lysine residue at

position 1 playing a key role in anchoring to oxygen atoms on the membrane surface[7].

Twisting: Following anchoring, the peptide induces a torque on the membrane bilayer. This

twisting action is facilitated by subsequent pairs of lysine residues[7].

Insertion: The membrane twisting allows for the insertion of the terminal aromatic side chains

of the peptide into the bilayer[7].

Flipping and Internalization: Finally, the amphipathic helix of the peptide flips and internalizes

into the core of the bilayer, leading to membrane destabilization[1][7].

This targeted action against bacterial membranes, which are typically rich in negatively charged

phospholipids, contributes to the peptide's selectivity and optimal therapeutic index[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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